sodium 2-(3-iodo-4-methoxyphenoxy)propanoate
Overview
Description
Sodium 2-(3-iodo-4-methoxyphenoxy)propanoate, also known as ‘iodo-methoxy-phenoxypropanoic acid’ or ‘IMPP’, is a synthetic compound that has been used for a variety of scientific research applications. It is a colorless, crystalline solid that is soluble in water, ethanol, and methanol. IMPP is a widely used reagent in organic synthesis due to its reactivity, stability, and low toxicity.
Scientific Research Applications
IMPP is widely used as a reagent in organic synthesis due to its reactivity, stability, and low toxicity. It has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, pesticides, and other organic compounds. IMPP is also used as a catalyst for the synthesis of polymers, such as polyurethanes, polyesters, and polyamides. Additionally, IMPP has been used as a photosensitizer in photodynamic therapy and as a biological stain for microscopy.
Mechanism of Action
IMPP is an organic compound that can act as a Lewis acid or base. As a Lewis acid, it can react with a Lewis base to form a complex. As a Lewis base, it can react with a Lewis acid to form a complex. Additionally, IMPP can act as a nucleophile, meaning it can react with electrophiles to form covalent bonds.
Biochemical and Physiological Effects
IMPP is a synthetic compound with low toxicity and has been used in a variety of scientific research applications. It is not known to have any adverse effects on the human body.
Advantages and Limitations for Lab Experiments
The main advantage of using IMPP in lab experiments is its low toxicity and wide range of reactivity. Additionally, it is relatively stable and easy to synthesize. However, IMPP is not very soluble in water and can be difficult to purify.
Future Directions
IMPP has a wide range of applications in scientific research, and there are many potential future directions for its use. One potential future direction is its use in the synthesis of novel organic compounds, such as pharmaceuticals and pesticides. Additionally, IMPP could be used as a catalyst in the synthesis of polymers, such as polyurethanes, polyesters, and polyamides. Additionally, IMPP could be used as a photosensitizer in photodynamic therapy or as a biological stain for microscopy. Finally, IMPP could be further investigated for its potential use as a Lewis acid or base in organic synthesis.
Synthesis Methods
IMPP is synthesized via a three-step process. First, 3-iodo-4-methoxyphenol is reacted with propanoic acid in the presence of a base, such as sodium hydroxide, to form the ester. Second, the ester is heated with aqueous sodium hydroxide or potassium hydroxide to form the sodium or potassium salt, respectively. Finally, the salt is heated with anhydrous ethanol or methanol to form the desired product.
properties
IUPAC Name |
sodium;2-(3-iodo-4-methoxyphenoxy)propanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11IO4.Na/c1-6(10(12)13)15-7-3-4-9(14-2)8(11)5-7;/h3-6H,1-2H3,(H,12,13);/q;+1/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSTPWCSFIOCMBU-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)[O-])OC1=CC(=C(C=C1)OC)I.[Na+] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10INaO4 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.08 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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